Cas no 62458-61-1 (6-ethenyl-7-methoxy-2,2-dimethyl-2H-chromene)
62458-61-1 structure
Product Name:6-ethenyl-7-methoxy-2,2-dimethyl-2H-chromene
CAS No:62458-61-1
MF:C14H16O2
MW:216.275644302368
CID:1637568
PubChem ID:188454
Update Time:2025-04-21
6-ethenyl-7-methoxy-2,2-dimethyl-2H-chromene Chemical and Physical Properties
Names and Identifiers
-
- 6-ethenyl-7-methoxy-2,2-dimethyl-2H-chromene
- 2H-1-benzopyran, 6-ethenyl-7-methoxy-2,2-dimethyl-
- 6-ethenyl-7-methoxy-2,2-dimethylchromene
- 7-Methoxy-2,2-dimethyl-6-vinyl-2H-chromene
- RRUFTPKJXNXMAE-UHFFFAOYSA-N
- 6-Vinyl-7-methoxy-2,2-dimethylchromene
- DTXSID10978024
- SCHEMBL15477922
- 62458-61-1
- Anhydroencecalinol
- Chromene, 6-ethenyl-7-methoxy, 2,2-dimethyl
- 6-Ethenyl-7-methoxy-2,2-dimethyl-2H-1-benzopyran
- Audroenececalinol
-
- Inchi: 1S/C14H16O2/c1-5-10-8-11-6-7-14(2,3)16-13(11)9-12(10)15-4/h5-9H,1H2,2-4H3
- InChI Key: RRUFTPKJXNXMAE-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(C=C)=CC=2C=CC1(C)C)OC
Computed Properties
- Exact Mass: 216.11508
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
6-ethenyl-7-methoxy-2,2-dimethyl-2H-chromene Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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